Cas no 1798322-81-2 (3-(3,3-Difluorocyclobutyl)propanenitrile)

• Product Name: 3-(3,3-Difluorocyclobutyl)propanenitrile
• CAS No: 1798322-81-2
• MF: C₇H₉F₂N
• MW: 145.14986872673
• MDL: MFCD31705334
• CID: 5304346
• PubChem ID: 118142285
• Update Time: 2026-03-10

3-(3,3-Difluorocyclobutyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)propanenitrile
• 3-(3,3-Difluorocyclobutyl)propanenitrile

• MDL： MFCD31705334
• Inchi： 1S/C7H9F2N/c8-7(9)4-6(5-7)2-1-3-10/h6H,1-2,4-5H2
• InChI Key： CCQWSNXXEKJHCZ-UHFFFAOYSA-N
• SMILES： FC1(CC(CCC#N)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8

Additional information on 3-(3,3-Difluorocyclobutyl)propanenitrile

3-(3,3-Difluorocyclobutyl)propanenitrile (CAS 1798322-81-2): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 3-(3,3-Difluorocyclobutyl)propanenitrile (CAS 1798322-81-2) has emerged as a valuable synthetic intermediate with unique structural features. This difluorocyclobutyl derivative combines the steric effects of a cyclobutane ring with the electronic influence of fluorine atoms, making it particularly interesting for pharmaceutical research and material science applications.

The molecular structure of 3-(3,3-Difluorocyclobutyl)propanenitrile features a cyclobutane core with two fluorine atoms at the 3-position and a nitrile-terminated propyl chain. This arrangement provides both lipophilicity enhancement and metabolic stability, properties highly sought after in drug discovery programs. Recent studies show increased interest in such fluorinated building blocks as researchers seek to improve the pharmacokinetic profiles of candidate molecules.

One of the most significant applications of 3-(3,3-Difluorocyclobutyl)propanenitrile lies in its use as a precursor for bioactive molecule synthesis. The nitrile group can be readily transformed into various functional groups including carboxylic acids, amides, and heterocycles. This versatility answers the growing demand from medicinal chemists for diverse fluorinated intermediates that can help address challenges in drug design, particularly in CNS-targeting therapeutics where fluorination often improves blood-brain barrier penetration.

The difluorocyclobutyl moiety in this compound has attracted attention in materials chemistry as well. Its rigid yet slightly strained structure contributes to unique polymer properties when incorporated into specialty materials. Researchers are exploring its potential in creating high-performance polymers with enhanced thermal stability and chemical resistance - properties highly relevant for next-generation electronic materials and coatings.

From a synthetic chemistry perspective, 3-(3,3-Difluorocyclobutyl)propanenitrile offers several advantages. The fluorine atoms provide both steric and electronic effects that can influence reaction pathways and selectivity. This has become particularly valuable in the development of asymmetric synthesis methods, where controlling molecular conformation is crucial. Recent publications highlight its use in constructing chiral fluorinated compounds, addressing one of the current hot topics in synthetic methodology.

The growing importance of fluorine in medicinal chemistry has driven increased demand for compounds like 3-(3,3-Difluorocyclobutyl)propanenitrile. Analysis of patent literature reveals a steady rise in applications mentioning difluorocyclobutyl derivatives, particularly in areas targeting GPCRs and kinase inhibitors. This trend aligns with the broader pharmaceutical industry's focus on precision medicine and targeted therapies, where fluorinated compounds often play key roles.

In material science applications, the 3-(3,3-Difluorocyclobutyl)propanenitrile structure offers interesting possibilities for liquid crystal development and dielectric materials. The combination of the rigid cyclobutane ring and polar nitrile group creates molecules with unique dipole characteristics. These properties are currently being explored for applications in flexible electronics and energy storage devices, areas experiencing rapid growth due to technological advancements in portable and wearable devices.

Quality control and characterization of 3-(3,3-Difluorocyclobutyl)propanenitrile typically involve advanced analytical techniques. NMR spectroscopy, particularly 19F NMR, provides crucial information about the compound's purity and structure. Mass spectrometry and HPLC are commonly employed to ensure batch-to-batch consistency, especially for pharmaceutical applications where regulatory compliance is essential. These analytical considerations reflect the compound's growing importance in GMP-compliant synthesis.

The commercial availability of 3-(3,3-Difluorocyclobutyl)propanenitrile has improved significantly in recent years, with multiple suppliers now offering this specialty chemical at various purity grades. Market analysis indicates steady growth in the fluorinated building blocks sector, driven by increasing R&D investment in both pharmaceutical and advanced material applications. Current pricing trends reflect the compound's position as a high-value intermediate rather than a commodity chemical.

Looking forward, the applications of 3-(3,3-Difluorocyclobutyl)propanenitrile are likely to expand further. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may create new demand for this and related fluorinated synthons. Additionally, the push toward more sustainable chemistry practices is driving innovation in the synthesis of such compounds, with researchers exploring catalytic methods and flow chemistry approaches to improve efficiency and reduce environmental impact.

For researchers considering 3-(3,3-Difluorocyclobutyl)propanenitrile for their projects, several practical considerations should be noted. The compound's stability under various conditions, optimal storage parameters, and compatibility with common reagents are all important factors in experimental design. Recent publications have provided valuable insights into these aspects, helping to establish best practices for working with this versatile fluorinated building block in both discovery and process chemistry settings.